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Compound of Interest

Compound Name: 1,10-Phenanthroline-2-carbonitrile

Cat. No.: B170472 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 1,10-Phenanthroline-2-carbonitrile are

paramount for ensuring laboratory safety and environmental protection. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of this compound, based on the

available safety data for the closely related parent compound, 1,10-phenanthroline.

Disclaimer: No specific Safety Data Sheet (SDS) for 1,10-Phenanthroline-2-carbonitrile was

found. The following disposal procedures are based on the safety data for 1,10-phenanthroline.

The addition of a carbonitrile group may introduce different or enhanced hazards. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Immediate Safety and Handling Precautions
1,10-Phenanthroline is classified as toxic if swallowed and very toxic to aquatic life with long-

lasting effects.[1][2][3] Therefore, it is crucial to handle 1,10-Phenanthroline-2-carbonitrile
with extreme care, utilizing appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) includes:

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear protective gloves.
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Body Protection: Wear protective clothing.[2]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory device.

Step-by-Step Disposal Procedure
The primary method for the disposal of 1,10-Phenanthroline-2-carbonitrile is through an

approved waste disposal plant.[1] Never dispose of this chemical down the drain or in regular

trash.

Container Management:

Keep the chemical in its original container where possible.

Ensure the container is securely sealed and clearly labeled.

Do not mix with other waste materials.

Waste Collection:

Store the waste container in a designated, locked-up storage area until collection.[1]

The storage area should be cool, dry, and well-ventilated.[2]

Engage a Licensed Waste Disposal Company:

Contact your institution's EHS department to arrange for collection by a licensed

hazardous waste disposal company.

Provide the waste disposal company with a complete and accurate description of the

waste, including its chemical composition and known hazards.

Documentation:

Maintain a record of the waste, including the quantity and date of disposal, in your

laboratory's chemical inventory.

Spill and Emergency Procedures
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In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Ventilate:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Contain the Spill:

Prevent the spill from entering drains or waterways.[1]

Clean-up:

For solid spills, carefully sweep up the material, avoiding dust formation, and place it in a

suitable, sealed container for disposal.[1][2]

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

Quantitative Hazard Data
The following table summarizes the key toxicological data for 1,10-phenanthroline, the parent

compound. This information underscores the importance of the stringent disposal protocols

outlined above.
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Hazard Classification Data

Acute Oral Toxicity Category 3[1]

Oral LD50 (Rat) 132 mg/kg[2]

Aquatic Toxicity
Very toxic to aquatic life with long lasting

effects[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,10-
Phenanthroline-2-carbonitrile.
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Start: 1,10-Phenanthroline-2-carbonitrile Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste in a
sealed and labeled container?

Seal and label the container
with 'Hazardous Waste' and

chemical name

No

Store in a designated, secure
hazardous waste storage area

Yes

Contact Institutional EHS for
pickup by a licensed

waste disposal company

Document the disposal in the
laboratory chemical inventory

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1,10-Phenanthroline-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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